Cas no 32364-30-0 (5-(thiophen-2-yl)furan-2-carbaldehyde)

5-(thiophen-2-yl)furan-2-carbaldehyde structure
32364-30-0 structure
Product Name:5-(thiophen-2-yl)furan-2-carbaldehyde
CAS No:32364-30-0
MF:C9H6O2S
MW:178.207741260529
MDL:MFCD06740283
CID:293585
PubChem ID:5098310
Update Time:2025-04-19

5-(thiophen-2-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Thien-2-yl-2-furaldehyde
    • 2-Furancarboxaldehyde,5-(2-thienyl)-
    • 5-THIOPHEN-2-YL-FURAN-2-CARBALDEHYDE
    • 5-thiophen-2-ylfuran-2-carbaldehyde
    • 2-formyl-5-thienylfuran
    • 5-(2-thienyl)-2-furaldehyde
    • 5-(2-thienyl)furan-2-carbaldehyde
    • 5-(thien-2-yl)furfural
    • 5-(thiophen-2-yl)furan-2-carbaldehyde
    • 5-(thiophen-2-yl)-furan-2-carbaldehyde
    • 5-(thiophen-2-yl)furan-2-carboxaldehyde
    • AC1NP29Z
    • CTK4G8589
    • EN300-745524
    • SY326909
    • MS-22460
    • AKOS004117536
    • 5-thien-2-yl-2-furaldehyde, AldrichCPR
    • MFCD06740283
    • 2-Furancarboxaldehyde, 5-(2-thienyl)-
    • 32364-30-0
    • DTXSID60408285
    • CS-0271015
    • F2167-0880
    • FT-0645254
    • SCHEMBL9048215
    • DB-068618
    • MDL: MFCD06740283
    • Inchi: 1S/C9H6O2S/c10-6-7-3-4-8(11-7)9-2-1-5-12-9/h1-6H
    • InChI Key: GFBGORCZLXISGL-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 178.00888
  • Monoisotopic Mass: 178.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Density: 1.285
  • Boiling Point: 322.8°C at 760 mmHg
  • Flash Point: 149°C
  • Refractive Index: 1.613
  • PSA: 30.21

5-(thiophen-2-yl)furan-2-carbaldehyde Pricemore >>

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